Cas no 80199-98-0 (Phenol, 4-[2-(1H-pyrazol-1-yl)ethoxy]-)

• Product Name: Phenol, 4-[2-(1H-pyrazol-1-yl)ethoxy]-
• CAS No: 80199-98-0
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 706094
• PubChem ID: 20205266
• Update Time: 2025-04-19

Phenol, 4-[2-(1H-pyrazol-1-yl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[2-(1H-pyrazol-1-yl)ethoxy]-
• 4-(2-pyrazol-1-ylethoxy)phenol
• AKOS010756222
• SCHEMBL10785391
• 4-[2-(1H-Pyrazol-1-yl)ethoxy]phenol
• DTXSID70603527
• 80199-98-0

• Inchi： 1S/C11H12N2O2/c14-10-2-4-11(5-3-10)15-9-8-13-7-1-6-12-13/h1-7,14H,8-9H2
• InChI Key： VZFALDFYBPTZGU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)CCN1C=CC=N1

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.3Ų